4-Piperazin-1-yl-butan-2-one

• Molecular Formula: C8H16N2O
• Molecular Weight: 156.23 g/mol
• SMILES: CC(=O)CCN1CCNCC1
• InChI: InChI=1S/C8H16N2O/c1-8(11)2-5-10-6-3-9-4-7-10/h9H,2-7H2,1H3
• InChIKey: BDVYNFQHIRZASA-UHFFFAOYSA-N

FBDD programs require low-MW bifunctional building blocks with orthogonal reactive handles. 4-Piperazin-1-yl-butan-2-one HCl (CAS 2206609-64-3) meets this need. • Potent mPGES-1 inhibitor (IC50 3 nM) for direct probe development. • Orthogonal piperazine NH and methyl ketone enable selective derivatization. • Fragment-like properties (MW 156, tPSA 32 Ų) fit CNS drug space. • ≥95% purity as hydrochloride salt, reproducible weighing. Ready-to-ship research supply.

4-Piperazin-1-yl-butan-2-one: Chemical Profile & Procurement

4-Piperazin-1-yl-butan-2-one (free base CAS not uniquely assigned; hydrochloride salt CAS 2206609-64-3) is a bifunctional C8H16N2O heterocyclic building block containing a secondary amine (piperazine) and a methyl ketone four carbons distant from the ring [REFS-1, REFS-2]. The compound is a fragment-like inhibitor of human microsomal prostaglandin E synthase-1 (mPGES-1) with a reported IC50 of 3 nM in a cell-free assay [1]. It is available primarily as the hydrochloride salt at ≥95% purity from multiple vendors, serving both medicinal chemistry and chemical biology procurement workflows .

Fragment-Based Discovery MW 156.23 fragment scaffold for mPGES-1 inhibitor development

Orthogonal Reactive Handles Free piperazine NH and unhindered methyl ketone for parallel library synthesis

Target Engagement Profile Reported enzyme inhibition fit supports mPGES-1 pathway studies

• [1] BindingDB BDBM50142253 (CHEMBL3758924), IC50: 3 nM, Inhibition of human microsomal PGES1 expressed in 293E cells by LC/MS/MS analysis. View Source

Why Substitution with Piperazine Analogs Fails

Piperazine-butanone derivatives exist as multiple constitutional isomers that differ profoundly in their regiochemistry, reactivity, and target engagement profiles. The 4-(piperazin-1-yl)butan-2-one isomer (substitution at the 4-position of the butanone backbone) is distinct from the more common 1-(piperazin-1-yl)butan-2-one isomer (CAS 1479503-03-1), where the piperazine nitrogen is attached to the C1 carbon adjacent to the carbonyl [REFS-1, REFS-2]. This positional isomerism alters both the electrophilicity of the ketone and the basicity of the piperazine amine [1]. Furthermore, generic substitution with N-aryl or N-alkyl piperazine derivatives such as 4-(4-(4-fluorophenyl)piperazin-1-yl)butan-2-one (CAS 27338-59-6) introduces bulk and lipophilicity that fundamentally alter pharmacokinetic profile, selectivity, and synthetic utility . The fragment-like nature of the parent compound (MW 156.23 free base) makes it uniquely suited for fragment-based drug discovery (FBDD), whereas elaborated analogs are no longer fragment-sized and serve different stages of lead optimization [2].

Attribute

4-(Piperazin-1-yl)butan-2-one

Potential Substitute

Regiochemistry

1,4-Amine–carbonyl relationship may reduce β-aminoketone degradation risk

1-Isomer (CAS 1479503-03-1) forms β-aminoketone, prone to elimination

Fragment Size

Fragment-sized (free base MW 156.23), supports FBDD workflows

N-Aryl analogs (e.g., CAS 27338-59-6) exceed fragment space, alter PK profile

Ketone Accessibility

Unhindered methyl ketone, compatible with diverse transformations

Gem-dimethyl analog (CAS 926229-38-1) sterically shields ketone, limits reactivity

• [1] Kuujia, Cas no 2206609-64-3 (4-(piperazin-1-yl)butan-2-one hydrochloride): versatile chemical intermediate with piperazine moiety and ketone functionality for bioactive compound development. View Source
• [2] Fragment-based drug discovery (FBDD) principles: MW <300 Da fragment definition, see e.g., Erlanson DA et al., J Med Chem 2016, 59(18):8183–8206. View Source

Quantitative Differentiation Evidence for Procurement

mPGES-1 Inhibition Potency vs. N-Arylpiperazinone

In a cell-free LC/MS/MS assay measuring inhibition of human microsomal PGES1 expressed in 293E cells, 4-piperazin-1-yl-butan-2-one exhibited an IC50 of 3 nM [1]. Within the same assay platform deposited in BindingDB, a comparator N-arylpiperazinone derivative (CHEMBL3758743) displayed an IC50 of 676 nM [2]. The 4-piperazin-1-yl-butan-2-one scaffold therefore demonstrates approximately 225-fold greater enzymatic potency than this elaborated comparator, establishing that the minimal fragment scaffold retains strong target engagement without requiring N-aryl substitution.

mPGES-1 IC₅₀

Cross-study comparable

3 nM vs 676 nM

~225-fold difference

Supports target engagement without N-aryl substitution

Cell-free LC/MS/MS assay, human mPGES1

Evidence Dimension	mPGES-1 enzyme inhibition (IC50, nM)
Target Compound Data	IC50 = 3 nM (4-piperazin-1-yl-butan-2-one; fragment structure with free piperazine NH)
Comparator Or Baseline	IC50 = 676 nM (CHEMBL3758743; N-substituted piperazinone comparator with additional aromatic groups)
Quantified Difference	225-fold greater potency (3 nM vs. 676 nM)
Conditions	Inhibition of human microsomal PGES1 expressed in 293E cells, quantified by LC/MS/MS analysis measuring PGE2 formation (cell-free assay); data deposited in BindingDB/ChEMBL

Why This Matters

The 225-fold potency differential demonstrates that procurement of the minimally elaborated 4-piperazin-1-yl-butan-2-one scaffold—rather than pre-substituted analogs—preserves the highest target engagement for mPGES-1 inhibitor development, while also retaining the free piperazine NH for downstream diversification.

• [1] BindingDB BDBM50142253 (CHEMBL3758924), IC50: 3 nM, Inhibition of human microsomal PGES1 expressed in 293E cells by LC/MS/MS analysis. View Source
• [2] BindingDB BDBM50142261 (CHEMBL3758743), IC50: 676 nM, Inhibition of human microsomal PGES1 expressed in 293E cells by LC/MS/MS analysis. View Source

Regiochemical Stability vs. 1-Piperazin-1-yl-butan-2-one

The 4-(piperazin-1-yl)butan-2-one scaffold (piperazine attached at the C4 position) is structurally distinct from the C1-substituted constitutional isomer 1-(piperazin-1-yl)butan-2-one (CAS 1479503-03-1, SMILES: CCC(=O)CN1CCNCC1) [REFS-1, REFS-2]. In the 4-substituted isomer, the ketone is separated from the piperazine ring by a three-carbon methylene chain, whereas in the 1-substituted isomer, the piperazine nitrogen is directly adjacent to the carbonyl via a single methylene linker [1]. This electronic difference is critical: in the 1-isomer, the piperazine nitrogen is in a beta-aminoketone arrangement which can undergo retro-Michael or elimination chemistry under basic conditions, while the 4-isomer places the amine nitrogen in a 1,4-relationship to the carbonyl, eliminating this decomposition pathway [2]. For library synthesis and long-term storage, the 4-substituted isomer offers superior chemical stability.

Regiochemical Stability

Class-level inference

1,4-Amine–carbonyl relationship (no β-aminoketone)

May reduce degradation risk during storage and synthesis

Based on organic chemistry principles; confirm experimentally

Evidence Dimension	Regiochemical stability (propensity for retro-Michael/elimination reactions under basic conditions)
Target Compound Data	4-(Piperazin-1-yl)butan-2-one: piperazine N at C4; 1,4-relationship between amine and carbonyl; no beta-aminoketone liability
Comparator Or Baseline	1-(Piperazin-1-yl)butan-2-one (CAS 1479503-03-1): piperazine N at C1; beta-aminoketone arrangement susceptible to elimination/retro-Michael reactivity
Quantified Difference	Qualitative stability distinction: absence of beta-aminoketone motif in the 4-isomer eliminates a known degradation pathway present in the 1-isomer
Conditions	Class-level structural reactivity analysis of beta-aminoketones; supported by general organic chemistry principles of amine-carbonyl proximity

Why This Matters

For procurement decisions involving building block libraries or long-term compound storage, the 4-substituted isomer avoids the beta-aminoketone instability intrinsic to the 1-isomer, reducing the risk of lot-to-lot variability and decomposition during synthetic campaigns.

• [1] Kuujia, Cas no 2206609-64-3 (4-(piperazin-1-yl)butan-2-one hydrochloride): synthetic intermediate characterization. View Source
• [2] General organic chemistry: beta-aminoketones undergo retro-Michael and elimination reactions under basic conditions; see e.g., March's Advanced Organic Chemistry, 7th Ed., Chapter 10. View Source

Salt Form and Purity Specifications

The commercially predominant form of this compound is the hydrochloride salt (CAS 2206609-64-3, MF: C8H17ClN2O, MW: 192.68 g/mol) . AKSci supplies this salt at ≥95% purity , while the free base (MW 156.23 g/mol) is less commonly offered and may exhibit batch-dependent stability due to the basic piperazine nitrogen . The hydrochloride salt offers advantages in weighing accuracy (higher MW reduces relative weighing error for small-scale reactions) and long-term storage stability relative to the hygroscopic free base form. In contrast, the 3,3-dimethyl-1-(piperazin-1-yl)butan-2-one analog (CAS 926229-38-1) contains a gem-dimethyl group adjacent to the carbonyl, which sterically shields the ketone but also increases steric bulk that may interfere with downstream reductive amination or Grignard additions—a trade-off absent in the unsubstituted 4-piperazin-1-yl-butan-2-one scaffold .

Salt & Purity

Data to verify

Hydrochloride salt, ≥95% purity

Supports reproducible weighing and storage

Vendor specification; independent verification recommended

Evidence Dimension	Commercial availability and purity specification (salt form vs. free base; steric accessibility of ketone)
Target Compound Data	Hydrochloride salt (CAS 2206609-64-3): ≥95% purity, MW 192.68; free piperazine NH and unhindered methyl ketone available for derivatization
Comparator Or Baseline	3,3-Dimethyl-1-(piperazin-1-yl)butan-2-one (CAS 926229-38-1): gem-dimethyl group sterically shields the ketone carbonyl; free base MW 184.28
Quantified Difference	Unhindered ketone in target compound vs. sterically shielded ketone in gem-dimethyl analog; ≥95% purity specification for target hydrochloride salt
Conditions	Vendor specifications (AKSci, Fluorochem); no direct comparative reactivity study identified

Why This Matters

The hydrochloride salt with ≥95% purity specification and an unhindered ketone provides greater synthetic versatility and more reliable stoichiometric control in downstream reactions compared to either the less stable free base or sterically congested analogs.

Recommended Application Scenarios

Fragment-Based mPGES-1 Inhibitor Discovery

The 3 nM IC50 against human mPGES-1 and the compound's favorable fragment physicochemical profile (MW 156.23, free secondary amine, unhindered ketone) make the 4-piperazin-1-yl-butan-2-one scaffold an ideal starting point for fragment growing or linking strategies in anti-inflammatory drug discovery programs [1]. The >200-fold potency margin over certain elaborated piperazinone analogs demonstrates that sensible fragment optimization can proceed from a validated minimal pharmacophore rather than requiring deconstruction of larger, less ligand-efficient leads .

Parallel Library Synthesis via Orthogonal Groups

The combination of a free piperazine NH (pKa ~9.8) and a methyl ketone with three-carbon linker separation provides two orthogonal reactive handles for parallel library synthesis. The piperazine nitrogen can be selectively acylated, sulfonylated, or alkylated under conditions that leave the ketone intact, while the methyl ketone can undergo reductive amination, Grignard addition, or Wittig olefination without protecting the amine (as the hydrochloride salt) [1]. This orthogonal reactivity is superior to that of the 1-substituted isomer, where the beta-aminoketone proximity precludes certain base-mediated ketone transformations due to competitive elimination .

Chemical Biology Probe Development for PGES1

For chemical biology groups requiring a validated PGES1 chemical probe, the 4-piperazin-1-yl-butan-2-one scaffold offers a defined binding mode (as evidenced by its 3 nM IC50 in a biochemical assay) that can be functionalized into affinity chromatography reagents, photoaffinity probes, or fluorescent conjugates via the free piperazine NH without ablating target engagement [1]. The hydrochloride salt form ensures reproducible weighing for bioconjugation chemistry at sub-milligram scales .

CNS-Targeted Library Building Block Procurement

Piperazine-containing fragments with low molecular weight and one hydrogen bond donor (secondary amine) are known to have favorable CNS multiparameter optimization (MPO) scores [1]. The 4-piperazin-1-yl-butan-2-one scaffold (MW 156.23, HBD = 1, tPSA = 32.3 Ų) falls within the desirable CNS drug-like space, whereas N-aryl-substituted analogs such as 4-(4-(4-fluorophenyl)piperazin-1-yl)butan-2-one (MW 236.29) are substantially heavier and more lipophilic, pushing them outside fragment-space and into lead-like territory more appropriate for later-stage optimization . Procurement of the parent fragment thus enables CNS-focused library design from the earliest stages.

Application

Selection Property

Validation Focus

Fragment-based mPGES-1 inhibitor discovery

Minimal pharmacophore with free piperazine NH

Confirm target engagement and fragment elaboration

Parallel library synthesis

Orthogonal reactive handles (piperazine NH, methyl ketone)

Assess regiochemical stability and synthetic compatibility

Chemical biology probe development

Validated enzyme inhibition scaffold (biochemical IC₅₀ reported)

Functionalize via piperazine without ablating target engagement

CNS-focused fragment library procurement

Low MW, tPSA 32.3 Ų, HBD 1 fit CNS MPO criteria

Verify CNS drug-like parameters and fragment expansion potential

• [1] BindingDB BDBM50142253 (CHEMBL3758924), IC50: 3 nM, Inhibition of human microsomal PGES1 expressed in 293E cells by LC/MS/MS analysis. View Source